Cas no 2248411-34-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-difluoro-4-(trifluoromethyl)benzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-difluoro-4-(trifluoromethyl)benzoate
• CAS No: 2248411-34-7
• MF: C₁₆H₆F₅NO₄
• MW: 371.215161800385
• CID: 6259120
• PubChem ID: 165729043
• Update Time: 2025-10-19

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-difluoro-4-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-difluoro-4-(trifluoromethyl)benzoate
• EN300-6520069
• 2248411-34-7

• Inchi： 1S/C16H6F5NO4/c17-10-5-7(6-11(18)12(10)16(19,20)21)15(25)26-22-13(23)8-3-1-2-4-9(8)14(22)24/h1-6H
• InChI Key： SCIKJRNGHDIJJF-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)C=C(C=1C(F)(F)F)F

Computed Properties

• Exact Mass: 371.02169848g/mol
• Monoisotopic Mass: 371.02169848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-difluoro-4-(trifluoromethyl)benzoate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-difluoro-4-(trifluoromethyl)benzoate (CAS No. 2248411-34-7)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-difluoro-4-(trifluoromethyl)benzoate (CAS No. 2248411-34-7) is a highly specialized chemical entity with significant applications in pharmaceutical and material science research. Its unique molecular structure, featuring a 1,3-dioxo-isoindole core coupled with a 3,5-difluoro-4-(trifluoromethyl)benzoate moiety, makes it a valuable intermediate for synthesizing advanced materials and bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in developing novel fluorinated pharmaceuticals and high-performance polymers.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced stability, bioavailability, and metabolic resistance. The presence of multiple fluorine atoms in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-difluoro-4-(trifluoromethyl)benzoate aligns with this trend, as fluorine incorporation often improves drug efficacy and material properties. This compound is particularly relevant in the context of drug discovery, where trifluoromethyl groups are known to enhance lipophilicity and membrane permeability.

From a synthetic chemistry perspective, CAS No. 2248411-34-7 serves as a versatile building block. Its isoindole-1,3-dione scaffold is a common motif in pharmaceutical intermediates, while the 3,5-difluoro-4-(trifluoromethyl)benzoate fragment introduces steric and electronic effects that can modulate reactivity. This dual functionality makes it a candidate for cascade reactions and multicomponent syntheses, which are key focus areas in modern organic chemistry.

The compound's potential extends to agrochemical research, where fluorinated analogs are explored for their pesticidal and herbicidal properties. Additionally, its structural features may contribute to the development of OLED materials or liquid crystals, as fluorinated aromatic systems often exhibit desirable electronic and optical characteristics. These applications are particularly timely, given the growing interest in sustainable electronics and energy-efficient displays.

Quality control and characterization of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3,5-difluoro-4-(trifluoromethyl)benzoate require advanced analytical techniques such as HPLC, NMR, and mass spectrometry. Researchers frequently search for optimized synthetic protocols and purification methods for this compound, reflecting its challenging yet rewarding chemistry. The compound's stability under various conditions is another area of investigation, especially for industrial-scale applications.

In conclusion, CAS No. 2248411-34-7 represents a compelling case study in the intersection of fluorine chemistry and heterocyclic synthesis. Its multifaceted applications—from medicinal chemistry to advanced materials—position it as a compound of enduring scientific and commercial interest. Future research may uncover additional utilities for this molecule, particularly in emerging fields like bioconjugation or catalysis.